4-Amino-3-chloro-6-fluoroindazole
Overview
Description
4-Amino-3-chloro-6-fluoroindazole is a chemical compound with the molecular formula C7H5ClFN3 . It is a type of indazole, which is a bicyclic compound, consisting of two nitrogen atoms in a six-membered aromatic ring .
Synthesis Analysis
The synthesis of fluorine-containing organic compounds like this compound can be achieved through two main methods: direct replacement of an atom or functional group by fluorine, and the modification of fluorine-containing building blocks . For instance, the Schiemann reaction, which is widely used in the synthesis of fluorine-containing aromatic compounds, has been used for the production of fluoroimidazoles .Molecular Structure Analysis
The molecular structure of this compound consists of a six-membered aromatic ring with two nitrogen atoms, one chlorine atom, one fluorine atom, and an amino group .Chemical Reactions Analysis
Indole, a key component of this compound, can undergo various chemical reactions. For instance, it can be functionalized by the addition of single groups, undergo cascaded enzyme-catalyzed and spontaneous reactions, or participate in complex biosynthetic pathways . In a unique multicomponent reaction, indole, formaldehyde, and amino hydrochloride can assemble rapidly to yield indole-fused oxadiazepines .Mechanism of Action
While the specific mechanism of action for 4-Amino-3-chloro-6-fluoroindazole is not explicitly mentioned in the available resources, indole derivatives are known to show high-affinity binding to many receptors . They are also known to inhibit DNA synthesis by promoting cleavage of bacterial DNA gyrase and type IV topoisomerase, ultimately leading to rapid bacterial death .
Safety and Hazards
While specific safety and hazard information for 4-Amino-3-chloro-6-fluoroindazole is not available, it’s important to handle all chemical substances with care. For instance, a similar compound, 6-Amino-3-chloro-1H-indazole, is known to cause skin irritation, serious eye irritation, and may cause respiratory irritation .
properties
IUPAC Name |
3-chloro-6-fluoro-2H-indazol-4-amine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5ClFN3/c8-7-6-4(10)1-3(9)2-5(6)11-12-7/h1-2H,10H2,(H,11,12) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TZFDIZCCRQYRHS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C2=C(NN=C21)Cl)N)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5ClFN3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
185.58 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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